4-Chloro-6-iodo-quinoline-3-carboxylic acid ethyl ester
Overview
Description
The compound “4-Chloro-6-iodo-quinoline-3-carboxylic acid ethyl ester” is a derivative of quinoline, a type of heterocyclic compound. It contains a quinoline core structure, which is a bicyclic molecule with a benzene ring fused to a pyridine ring . This compound has a chlorine atom at the 4th position, an iodine atom at the 6th position, and a carboxylic acid ethyl ester group at the 3rd position of the quinoline structure .
Molecular Structure Analysis
The molecular structure of “4-Chloro-6-iodo-quinoline-3-carboxylic acid ethyl ester” is characterized by the presence of a quinoline core, with a chlorine atom, an iodine atom, and a carboxylic acid ethyl ester group attached at specific positions . The exact structure can be determined using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry, but specific details are not available in the retrieved resources.Scientific Research Applications
Organic Synthesis Building Block
This compound serves as a versatile building block in organic synthesis. It can undergo various chemical transformations, such as the Williamson ether synthesis, to produce a range of 2,4-bis(aroxymethyl)quinoline-3-carboxylic acids . These acids are valuable intermediates for further chemical modifications and can lead to the synthesis of complex molecules with potential biological activity.
Suzuki–Miyaura Cross-Coupling
In the field of transition metal-catalyzed reactions, this quinoline derivative is a potential candidate for the Suzuki–Miyaura cross-coupling process . This reaction is pivotal for forming carbon-carbon bonds, which is a fundamental step in the construction of various pharmaceuticals and organic materials.
Antitubercular Agents
Quinoline derivatives, including the 4-Chloro-6-iodo variant, have been explored for their antitubercular properties . The structural motif of quinoline is often incorporated into compounds that are active against Mycobacterium tuberculosis, the bacterium responsible for tuberculosis.
Anti-proliferative Activity
Research has indicated that quinoline carboxamides, related to the compound , exhibit anti-proliferative effects . This suggests potential applications in cancer research, where these compounds could be used to inhibit the growth of cancer cells.
Tyrosine Kinase Inhibition
Tyrosine kinases are enzymes that play a crucial role in signal transduction pathways, and their inhibition is a targeted approach in cancer therapy. Quinoline derivatives have been identified as tyrosine kinase inhibitors, providing a pathway for the development of new anticancer drugs .
Anti-inflammatory Potential
The anti-inflammatory potential of quinoline carboxamides has been demonstrated through their activity as cannabinoid receptor 2 ligands . This application is significant in the development of treatments for inflammatory diseases.
In-silico Anti-cancer Lead Identification
In-silico studies have utilized the quinoline scaffold to identify promising leads for anti-cancer drugs . The computational approach allows for the rapid screening of potential drug candidates, accelerating the drug discovery process.
Pharmacological Studies
Iodoquinolines, such as 4-Chloro-6-iodo-quinoline-3-carboxylic acid ethyl ester, are used as chemical probes in pharmacological studies . They serve as versatile intermediates for developing more complex quinoline derivatives, which can be evaluated for various pharmacological activities.
properties
IUPAC Name |
ethyl 4-chloro-6-iodoquinoline-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClINO2/c1-2-17-12(16)9-6-15-10-4-3-7(14)5-8(10)11(9)13/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJJMPIMYGDXLRF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C2C=CC(=CC2=C1Cl)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClINO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20476546 |
Source
|
| Record name | ethyl 6-iodo-4-chloro-3-quinolinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20476546 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
361.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-6-iodo-quinoline-3-carboxylic acid ethyl ester | |
CAS RN |
206257-60-5 |
Source
|
| Record name | ethyl 6-iodo-4-chloro-3-quinolinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20476546 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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